Cas no 97432-38-7 (1,6-Heptadiene-3,5-dione, 1,7-bis(4-methoxyphenyl)-)

• Product Name: 1,6-Heptadiene-3,5-dione, 1,7-bis(4-methoxyphenyl)-
• CAS No: 97432-38-7
• MF: C₂₁H₂₀O₄
• MW: 336.381106376648
• CID: 751057
• PubChem ID: 380622
• Update Time: 2025-04-19

1,6-Heptadiene-3,5-dione, 1,7-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,6-Heptadiene-3,5-dione, 1,7-bis(4-methoxyphenyl)-
• 1,7-bis(4-methoxyphenyl)hepta-1,6-diene-3,5-dione
• JFOLIEXFFOBCSM-UHFFFAOYSA-N
• 1,7-Bis-(4-methoxyphenyl)-hepta-1,6-dien-3,5-dione
• NCI60_023033
• 1,7-Bis(4-methoxyphenyl)-1,6-heptadiene-3,5-dione
• 97432-38-7
• DTXSID80327560

• Inchi： 1S/C21H20O4/c1-24-20-11-5-16(6-12-20)3-9-18(22)15-19(23)10-4-17-7-13-21(25-2)14-8-17/h3-14H,15H2,1-2H3
• InChI Key： JFOLIEXFFOBCSM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C=CC(CC(C=CC1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 336.136
• Monoisotopic Mass: 336.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.9
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids Curcuminoids